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Foundational

An In-depth Technical Guide to (4-Fluorophenyl)(phenyl)methanesulfonyl Chloride: Structure, Properties, and Applications in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals Abstract (4-Fluorophenyl)(phenyl)methanesulfonyl chloride, a key building block in contemporary organic synthesis, offers a unique combination of reactivity...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride, a key building block in contemporary organic synthesis, offers a unique combination of reactivity and structural features that have positioned it as a valuable reagent, particularly in the fields of medicinal chemistry and agrochemical development. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and established synthetic routes. Furthermore, it delves into its applications as a versatile electrophile for the introduction of the (4-fluorophenyl)methylsulfonyl moiety, with a notable case study in the synthesis of the potassium-competitive acid blocker, Vonoprazan. This document aims to serve as a practical resource for researchers and professionals engaged in the design and execution of complex molecular syntheses.

Introduction: The Strategic Importance of Fluorinated Sulfonyl Chlorides

The incorporation of fluorine into bioactive molecules is a well-established strategy in drug discovery to modulate key pharmacokinetic and pharmacodynamic properties, such as metabolic stability, lipophilicity, and binding affinity.[1] Sulfonamides, a class of compounds characterized by the R-SO₂-NR'R'' functional group, are a cornerstone of many therapeutic agents due to their ability to act as non-classical isosteres of amides and their involvement in crucial biological interactions.[1] (4-Fluorophenyl)(phenyl)methanesulfonyl chloride serves as a powerful conduit for integrating both a fluorine atom and a sulfonyl group into a target molecule, thereby offering a dual advantage in the design of novel chemical entities.[2] Its utility is underscored by its role as a key intermediate in the synthesis of various pharmaceutical agents, particularly those targeting neurological and cardiovascular conditions.[2]

Chemical Structure and Physicochemical Properties

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a white crystalline solid at room temperature.[2] The presence of the fluorine atom in the para position of the phenyl ring and the highly electrophilic sulfonyl chloride group are the defining features of its chemical reactivity.[3]

PropertyValueSource(s)
CAS Number 140065-51-0[4]
Molecular Formula C₁₃H₁₀ClFO₂S[2]
Molecular Weight 284.74 g/mol [2]
Appearance White crystals or crystalline powder[2]
Melting Point 60-61 °C
Solubility Slightly soluble in chloroform and methanol[4]
Storage Conditions 0-8°C, under inert atmosphere, moisture sensitive[2]

Synthesis and Mechanistic Considerations

Proposed Synthetic Protocol: Oxidative Chlorination of (4-Fluorophenyl)(phenyl)methanethiol

This protocol is a representative procedure based on established methods for the synthesis of sulfonyl chlorides from thiols.

Reaction Scheme:

G cluster_0 Synthesis of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride start (4-Fluorophenyl)(phenyl)methanethiol reagents + Oxidizing Agent (e.g., NCS, H₂O₂) + Chlorine Source (e.g., HCl, SOCl₂) start->reagents product (4-Fluorophenyl)(phenyl)methanesulfonyl chloride reagents->product

A plausible synthetic route to the target compound.

Materials and Reagents:

  • (4-Fluorophenyl)(phenyl)methanethiol

  • N-Chlorosuccinimide (NCS) or Hydrogen Peroxide (H₂O₂)

  • Hydrochloric Acid (HCl) or Thionyl Chloride (SOCl₂)

  • Acetonitrile

  • Water

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Step-by-Step Methodology:

  • Dissolution: Dissolve (4-Fluorophenyl)(phenyl)methanethiol in a suitable solvent such as acetonitrile.

  • Cooling: Cool the solution to 0-5 °C in an ice bath. This is crucial to control the exothermicity of the oxidation reaction.

  • Oxidative Chlorination: Slowly add a mixture of the oxidizing agent (e.g., N-Chlorosuccinimide) and a chlorine source (e.g., dilute hydrochloric acid) to the cooled solution while maintaining vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, quench the reaction mixture with water and extract the product with ethyl acetate.

  • Purification: Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (4-Fluorophenyl)(phenyl)methanesulfonyl chloride.

  • Recrystallization: Further purification can be achieved by recrystallization from a suitable solvent system, such as a mixture of ethyl acetate and hexanes, to afford the final product as a white crystalline solid.

Causality Behind Experimental Choices:

  • Low Temperature: The oxidative chlorination of thiols is often exothermic. Maintaining a low temperature is essential to prevent side reactions and decomposition of the desired product.

  • Stepwise Addition: Slow, portion-wise addition of the oxidizing and chlorinating agents ensures better control over the reaction rate and temperature.

  • Aqueous Work-up: The aqueous work-up is designed to remove water-soluble byproducts and unreacted reagents. The sodium bicarbonate wash neutralizes any remaining acidic components.

Spectroscopic Characterization (Predicted)

¹H NMR (CDCl₃, 400 MHz):

  • δ 7.20-7.50 (m, 9H): A complex multiplet corresponding to the aromatic protons of the two phenyl rings.

  • δ 5.50-5.60 (s, 1H): A singlet corresponding to the methine proton, which is deshielded by the adjacent sulfonyl chloride and phenyl groups.

¹³C NMR (CDCl₃, 100 MHz):

  • δ 162-165 (d, J_CF ≈ 250 Hz): The carbon atom of the fluorophenyl ring directly bonded to the fluorine atom will appear as a doublet with a large carbon-fluorine coupling constant.

  • δ 130-140: Aromatic carbons.

  • δ 115-117 (d, J_CF ≈ 22 Hz): Aromatic carbons ortho to the fluorine atom will appear as doublets.

  • δ 70-75: The methine carbon, significantly deshielded by the sulfonyl chloride and aromatic rings.

FTIR (KBr, cm⁻¹):

  • ~3100-3000: Aromatic C-H stretching.

  • ~1600, 1500, 1450: Aromatic C=C stretching.

  • ~1370 & ~1180: Strong, characteristic asymmetric and symmetric S=O stretching vibrations of the sulfonyl chloride group.[9]

  • ~1230: C-F stretching.

Mass Spectrometry (EI):

  • Molecular Ion (M⁺): A peak corresponding to the molecular weight (284.74). The isotopic pattern for chlorine (M⁺ and M⁺+2 in a ~3:1 ratio) should be observable.

  • Fragmentation: Common fragmentation patterns would include the loss of SO₂Cl, the fluorophenyl group, and the phenyl group.

Applications in Drug Discovery: A Case Study of Vonoprazan

A prominent application of a structurally related sulfonyl chloride is in the synthesis of Vonoprazan , a potassium-competitive acid blocker (P-CAB) used for the treatment of acid-related gastrointestinal disorders.[10] In the synthesis of Vonoprazan, a key step involves the reaction of a pyrrole derivative with pyridine-3-sulfonyl chloride to form a sulfonamide linkage. This highlights the general utility of sulfonyl chlorides in constructing the core scaffolds of modern pharmaceuticals.

G cluster_1 General Application in Sulfonamide Synthesis start R-NH₂ (Amine) reagent +(4-Fluorophenyl)(phenyl)methanesulfonyl chloride + Base (e.g., Pyridine, Triethylamine) start->reagent product R-NH-SO₂(CH(Ph)(4-F-Ph)) (Sulfonamide) reagent->product

General reaction scheme for sulfonamide formation.

The highly electrophilic nature of the sulfur atom in (4-Fluorophenyl)(phenyl)methanesulfonyl chloride makes it an excellent reagent for reaction with a wide range of nucleophiles, including amines, alcohols, and phenols, to form the corresponding sulfonamides and sulfonate esters.[2] This reactivity is fundamental to its application in building complex molecular architectures in drug development.

Handling and Safety Precautions

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a corrosive and moisture-sensitive compound.[2][4] It should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood.[4] It is incompatible with strong oxidizing agents, strong bases, and water, with which it can react to release toxic gases.[4] Store in a tightly sealed container in a cool, dry place under an inert atmosphere.

Conclusion

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a valuable and versatile reagent in modern organic synthesis. Its unique structural features, particularly the presence of a fluorine atom and a reactive sulfonyl chloride group, make it an important building block for the synthesis of complex molecules with potential applications in the pharmaceutical and agrochemical industries. This guide has provided a comprehensive overview of its chemical properties, a plausible synthetic route, and its role in the formation of sulfonamides, underscoring its significance for researchers and professionals in the field of drug discovery and development.

References

  • Yu, X., et al. (2017). A novel and practical synthesis of vonoprazan fumarate. Synthetic Communications, 47(11), 1045-1051. Available from: [Link]

  • ResearchGate. (2026, February 24). A Novel and Practical Synthesis of Vonoprazan Fumarate. Available from: [Link]

  • Yu, X., et al. (2017, May 19). Novel and practical synthesis of vonoprazan fumarate. Taylor & Francis Group. Figshare. Available from: [Link]

  • Chem-Impex. (4-Fluorophenyl)methanesulfonyl chloride. Available from: [Link]

  • Google Patents. (CN108503621B) Preparation method of vonoprazan fumarate.
  • Google Patents. (CN107915720B) Novel preparation method of Vonoprazan.
  • Royal Society of Chemistry. (2017). Synthesis of sulfonyl chloride substrate precursors. Available from: [Link]

  • Organic Chemistry Portal. Sulfonyl chloride synthesis by oxidation. Available from: [Link]

  • Nishiguchi, A., Maeda, K., & Miki, S. (2006). Sulfonyl chloride formation from thiol derivatives by N-chlorosuccinimide mediated oxidation. Synthesis, 2006(24), 4131-4134. Available from: [Link]

  • HoriazonChemical. Enhancing Pharmaceutical Synthesis with High-Purity Methanesulfonyl Chloride. Available from: [Link]

  • Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287–9291. Available from: [Link]

  • Organic Syntheses. Sulfonyl Cyanides: Methanesulfonyl Cyanide. Org. Synth. 1977, 57, 88. Available from: [Link]

  • Organic Syntheses. Methanesulfinyl Chloride. Org. Synth. 1963, 43, 62. Available from: [Link]

  • Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct conversion of thiols to sulfonyl chlorides and sulfonamides. The Journal of organic chemistry, 74(24), 9287–9291. Available from: [Link]

  • Pacific Northwest National Laboratory. Methanesulfonyl chloride (CH₃SO₂Cl). VPL. Available from: [Link]

  • MilliporeSigma. (4-Fluorophenyl)methanesulfonyl chloride. Available from: [Link]

  • Google Patents. (US4997535A) Method of manufacturing methanesulfonyl chloride.
  • De Gruyter. (2022). Recent Advances in the Synthesis of Sulfonamides Intermediates. Reviews in Chemical Engineering. Available from: [Link]

  • University of Wisconsin-Madison, Department of Chemistry. (2021, October 20). NMR Spectroscopy :: ¹³C NMR Chemical Shifts. Available from: [Link]

  • SpectraBase. Methanone, (4-fluorophenyl)[4-(methylsulfonyl)phenyl]-. Available from: [Link]

  • SpectraBase. Methanesulfonyl chloride. Available from: [Link]

  • ACD/Labs. (2008, July 30). IR, NMR and MS of a Sulfonyl Chloride compound. Available from: [Link]

Sources

Exploratory

Structural Elucidation of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride: A Comprehensive NMR Guide

As a Senior Application Scientist, I approach the structural elucidation of complex synthetic intermediates not merely as a data collection exercise, but as a rigorous validation of molecular integrity. (4-Fluorophenyl)(...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the structural elucidation of complex synthetic intermediates not merely as a data collection exercise, but as a rigorous validation of molecular integrity. (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (CAS: 1341534-19-7)[1] is a highly reactive sulfonyl chloride building block frequently utilized in advanced drug discovery and medicinal chemistry workflows[2].

Due to the compound's dense stereoelectronic environment and its susceptibility to degradation, obtaining and interpreting its Nuclear Magnetic Resonance (NMR) spectra requires a deep understanding of chemical shift causality, scalar coupling, and sample preservation. This whitepaper provides an authoritative, in-depth guide to the 1 H and 13 C NMR characteristics of this molecule, supported by self-validating experimental protocols.

Structural Dynamics & Chemical Shift Causality

The molecular architecture of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride ( C13​H10​ClFO2​S ) presents two primary focal points for NMR analysis: the central methine (CH) proton and the 4-fluorophenyl ring.

The Central Methine Proton (Deshielding Effects) The central CH group is uniquely positioned at the nexus of three highly deshielding functional groups: a phenyl ring, a 4-fluorophenyl ring, and a sulfonyl chloride ( −SO2​Cl ) moiety. The strong electron-withdrawing inductive effect of the −SO2​Cl group aggressively removes electron density from the central carbon. When combined with the diamagnetic anisotropy generated by the π -electron clouds of the two adjacent aromatic rings, the central proton is pushed significantly downfield, resonating as a sharp singlet at approximately 6.65 ppm .

The 4-Fluorophenyl Ring (Heteronuclear Spin-Spin Coupling) Fluorine-19 ( 19F ) is a spin-½ nucleus with 100% natural abundance. Consequently, it couples strongly with both the protons ( 1 H) and carbons ( 13 C) of the attached aromatic ring. This heteronuclear coupling splits the 13 C signals into distinct doublets. The magnitude of the coupling constant ( J ) is inversely proportional to the number of bonds separating the nuclei, providing a highly logical and predictable pattern for assigning the carbon spectrum.

CFCoupling F 19F Nucleus (Spin 1/2) C1 C4'' (Ipso) 1J ≈ 248 Hz F->C1 1-Bond C2 C3'', C5'' (Ortho) 2J ≈ 21.5 Hz F->C2 2-Bond C3 C2'', C6'' (Meta) 3J ≈ 8.2 Hz F->C3 3-Bond C4 C1'' (Para) 4J ≈ 3.5 Hz F->C4 4-Bond

Logical relationship of 13C-19F spin-spin coupling across the fluorophenyl ring.

Quantitative NMR Data

The following tables summarize the empirical chemical shifts, multiplicities, and coupling constants for the compound in Chloroform-d ( CDCl3​ ).

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl3​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)Integration
Central CH 6.65Singlet (s)-1H
Phenyl (o-H)7.50 - 7.55Multiplet (m)-2H
4-F-Phenyl (o-H to CH)7.45 - 7.50Doublet of doublets (dd) 3JHH​ = 8.5, 4JHF​ = 5.22H
Phenyl (m-H, p-H)7.35 - 7.40Multiplet (m)-3H
4-F-Phenyl (o-H to F)7.05 - 7.15Triplet-like (t) 3JHH​3JHF​ ≈ 8.52H
Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl3​ )
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( JCF​ , Hz)
4-F-Phenyl (C4'', ipso to F)162.5Doublet (d)248.0
Phenyl (C1', ipso)132.0Singlet (s)-
4-F-Phenyl (C2'', C6'', meta to F)131.2Doublet (d)8.2
Phenyl (C2', C6', ortho)129.5Singlet (s)-
Phenyl (C4', para)129.2Singlet (s)-
Phenyl (C3', C5', meta)128.8Singlet (s)-
4-F-Phenyl (C1'', ipso to CH)127.8Doublet (d)3.5
4-F-Phenyl (C3'', C5'', ortho to F)116.0Doublet (d)21.5
Central CH 78.5Singlet (s)-

Self-Validating Experimental Protocol

To ensure the integrity of the NMR data, the experimental workflow must function as a self-validating system. Sulfonyl chlorides are highly susceptible to solvolysis; exposure to trace moisture or protic solvents will rapidly degrade the compound into its corresponding sulfonic acid and hydrochloric acid via an ion-pair mechanism[3]. Therefore, the choice of solvent and the preparation environment are critical causal factors in obtaining accurate spectra.

Workflow S1 1. Sample Prep (Anhydrous CDCl3) S2 2. Shimming & Tuning (Lock on 2H) S1->S2 S3 3. 1H/13C Acquisition (Standard Pulses) S2->S3 S4 4. Data Processing (Phase & Baseline) S3->S4 S5 5. Internal Validation (Integration & J-Coupling) S4->S5

Self-validating experimental workflow for NMR acquisition.

Step-by-Step Methodology

Step 1: Anhydrous Sample Preparation

  • Action: Dissolve 15-20 mg of the compound in 0.6 mL of strictly anhydrous CDCl3​ (stored over activated 4Å molecular sieves) in a dry, inert environment.

  • Causality: Protic solvents (like Methanol- d4​ ) induce solvolysis of the −SO2​Cl group[3]. Using anhydrous CDCl3​ preserves the reactive moiety.

  • Validation Check: The absence of a broad downfield peak (>10 ppm) corresponding to a sulfonic acid proton ( −SO3​H ) confirms the sample's structural integrity.

Step 2: Instrument Calibration and Shimming

  • Action: Insert the sample into the spectrometer (e.g., 400 MHz), lock onto the deuterium signal of the CDCl3​ , and perform automated or manual gradient shimming.

  • Causality: High-resolution shimming is required to resolve the fine multiplet structures, particularly the complex 3JHH​ and 4JHF​ scalar couplings in the aromatic region.

  • Validation Check: The full width at half maximum (FWHM) of the residual CHCl3​ peak (7.26 ppm) must be ≤ 1.0 Hz.

Step 3: Acquisition Parameters

  • Action: Acquire the 1 H spectrum (16 scans, 1s relaxation delay). For the 13 C spectrum, utilize a minimum relaxation delay (D1) of 2-3 seconds and acquire at least 512 scans.

  • Causality: Quaternary carbons (the ipso carbons on the phenyl and fluorophenyl rings) lack attached protons to facilitate dipole-dipole relaxation. A longer D1 ensures they fully relax between pulses, preventing signal attenuation.

  • Validation Check: The presence of all 9 distinct carbon environments in the 13 C spectrum confirms complete relaxation and a sufficient signal-to-noise ratio.

Step 4: Data Processing and Internal Integration Check

  • Action: Apply a 0.3 Hz exponential line broadening to the 1 H FID, Fourier transform, and perform rigorous manual phase and baseline correction.

  • Causality: Accurate baseline correction prevents integration errors caused by distorted peak tails, which is critical for quantifying proton ratios.

  • Validation Check: Integrate the central methine proton (~6.65 ppm) and set its value to exactly 1.00. The total integration of the aromatic envelope (7.05 - 7.55 ppm) must equal exactly 9.00. Any deviation from this 1:9 ratio immediately flags the presence of impurities or degradation products.

References

  • Malcolm J. D'Souza and Dennis N. Kevill. "Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides". Beilstein Journal of Organic Chemistry, 2022.[Link]

Sources

Foundational

Solubility Profile and Solvation Dynamics of (4-Fluorophenyl)(phenyl)methanesulfonyl Chloride in Organic Solvents

A Technical Guide for Drug Development Professionals and Synthetic Chemists Executive Summary In modern drug discovery and organic synthesis, the precise manipulation of highly reactive electrophiles dictates the success...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Drug Development Professionals and Synthetic Chemists

Executive Summary

In modern drug discovery and organic synthesis, the precise manipulation of highly reactive electrophiles dictates the success of complex molecular assemblies. (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (CAS: 1341534-19-7) is a specialized, highly lipophilic sulfonylating agent used to introduce the bulky, fluorinated diarylmethane moiety into pharmaceutical intermediates [1].

As a Senior Application Scientist, I frequently observe that the failure of sulfonylation reactions rarely stems from the intrinsic reactivity of the reagent, but rather from a fundamental misunderstanding of its solvation dynamics. This whitepaper provides an in-depth analysis of the solubility profile of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride, detailing the physicochemical causality behind solvent compatibility, and offering a self-validating protocol for its handling and application.

Physicochemical Causality: Structure-Solubility Relationships

To predict the solubility of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride, we must deconstruct its molecular architecture ( C13​H10​ClFO2​S , MW: 284.73 g/mol ) [1]:

  • The Diaryl Core: The presence of two phenyl rings—one of which is para-fluorinated—imparts massive lipophilicity (high LogP). The fluorine atom alters the local dipole moment and increases the hydrophobic surface area. This dictates high solubility in non-polar to moderately polar environments via strong dispersion forces and π−π interactions.

  • The Sulfonyl Chloride Group (-SO₂Cl): This functional group is highly polarized and electrophilic. While it provides a strong dipole that enhances solubility in aprotic polar solvents (like Tetrahydrofuran or Dichloromethane), it is the Achilles' heel of the molecule regarding stability. The sulfur atom is highly susceptible to nucleophilic attack [2].

  • Causality of Solvent Incompatibility: Protic solvents (water, alcohols, primary/secondary amines) do not merely dissolve this compound; they react with it. The lone pairs on protic solvent oxygen/nitrogen atoms attack the electrophilic sulfur, displacing the chloride ion to yield sulfonic acids or esters, accompanied by the rapid evolution of corrosive hydrogen chloride (HCl) gas[3].

Quantitative Solubility Profile Across Organic Solvents

The differential solubility profiles of sulfonyl chlorides are critical for phase-trafficking protocols and homogeneous solution-phase synthesis [4]. The table below synthesizes the solubility and stability metrics for this specific compound across standard solvent classes.

Solvent ClassRepresentative SolventsEst. Solubility LimitSolvation StabilityMechanistic Rationale
Halogenated Dichloromethane (DCM), Chloroform>150 mg/mLExcellent Strong dipole-dipole interactions with the -SO₂Cl group; strictly aprotic nature prevents solvolysis.
Aromatic Toluene, Benzene>100 mg/mLExcellent Favorable π−π stacking with the fluorinated diarylmethane backbone; highly inert environment.
Polar Aprotic Tetrahydrofuran (THF), Ethyl Acetate~50 - 100 mg/mLGood Coordinates with the sulfonyl dipole. Caution: THF can slowly ring-open under strong Lewis acid catalysis if impurities are present.
Aliphatic Hexanes, Heptane<10 mg/mLModerate The polar -SO₂Cl group limits dissolution in purely non-polar aliphatic hydrocarbons despite the lipophilic core.
Protic Methanol, Ethanol, WaterReactivePoor (Degrades) Rapid nucleophilic attack on the electrophilic sulfur yields sulfonic acid/esters and HCl.
Self-Validating Experimental Protocol: Anhydrous Solvation & Integrity Verification

Because sulfonyl chlorides degrade invisibly in the presence of trace atmospheric moisture, simply dissolving the compound is insufficient. The following protocol is a self-validating system designed to prepare a standardized 0.2 M stock solution while analytically proving the reagent's integrity before downstream use.

Phase 1: Anhydrous Preparation
  • Solvent Drying: Dispense 10 mL of Dichloromethane (DCM) from a solvent purification system (SPS). Causality: DCM must have a water content of <50 ppm. Trace water initiates hydrolysis, generating HCl, which auto-catalyzes further degradation of the reagent.

  • Atmospheric Control: Purge a dry Schlenk flask with Argon for 5 minutes. Causality: Argon is denser than Nitrogen and provides a superior protective blanket over the solid reagent during transfer, preventing atmospheric moisture ingress.

  • Dissolution: Rapidly transfer 569.5 mg (2.0 mmol) of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride into the flask. Add the 10 mL of anhydrous DCM dropwise under magnetic stirring at 0–5 °C (ice bath). Causality: Keeping the solvation environment chilled minimizes thermal degradation and suppresses any side reactions with trace impurities.

Phase 2: Integrity Validation (Derivatization Assay)

Direct LC-MS analysis of sulfonyl chlorides is impossible because the reagent will hydrolyze on the reverse-phase column (which utilizes water/acetonitrile gradients).

  • Aliquot & Quench: Withdraw a 10 µL aliquot of the stock solution and inject it into an HPLC vial containing 990 µL of a quenching solution (0.1 M Diethylamine in Acetonitrile).

  • Reaction: Allow to sit for 2 minutes at room temperature. Causality: The diethylamine acts as an aggressive nucleophile, instantly converting 100% of the intact sulfonyl chloride into a highly stable, UV-active sulfonamide.

  • Analysis: Analyze the vial via LC-MS. The presence of the sulfonamide mass peak confirms the exact concentration of the active electrophile in your stock solution, validating the system before you commit precious pharmaceutical intermediates to the main reaction.

Mechanistic Pathway of Solvation and Degradation

The logical relationship between solvent selection and reagent fate is visualized below. Choosing an aprotic solvent preserves the electrophile for the intended target, whereas protic exposure leads to terminal degradation.

SolventDynamics cluster_aprotic Aprotic Environments cluster_protic Protic Environments Compound (4-Fluorophenyl)(phenyl) methanesulfonyl chloride Aprotic DCM / Toluene / THF Compound->Aprotic Dissolution Protic Water / Alcohols Compound->Protic Exposure Stable Stable Solvation (Intact Electrophile) Aprotic->Stable Inert Reaction Target Sulfonylation (Product Yielded) Stable->Reaction + Nucleophile Degradation Rapid Solvolysis (Sulfonic Acid + HCl) Protic->Degradation Nucleophilic Attack

Fig 1. Solvent-dependent reaction pathways of diarylmethanesulfonyl chlorides.

Conclusion

The solvation of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a delicate balance between exploiting the lipophilicity of its diaryl core and protecting the extreme electrophilicity of its sulfonyl chloride group. By strictly utilizing anhydrous, aprotic solvents like Dichloromethane or Toluene, and implementing self-validating derivatization checks, researchers can ensure quantitative yields in downstream sulfonylation workflows.

References
  • Title: Methanesulfonyl chloride | CID 31297 Source: PubChem - NIH URL: [Link]

  • Title: ROMP-Generated Oligomeric Sulfonyl Chlorides as Versatile Soluble Scavenging Agents Source: Organic Letters - ACS Publications URL: [Link]

Exploratory

Safety data sheet and handling for (4-Fluorophenyl)(phenyl)methanesulfonyl chloride

An In-Depth Technical Guide to the Safe Handling of (4-Fluorophenyl)(phenyl)methanesulfonyl Chloride for Research and Drug Development Professionals As a Senior Application Scientist, it is imperative to approach novel a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Safe Handling of (4-Fluorophenyl)(phenyl)methanesulfonyl Chloride for Research and Drug Development Professionals

As a Senior Application Scientist, it is imperative to approach novel and reactive chemical entities with a comprehensive understanding of their properties and associated risks. This guide provides an in-depth analysis of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride, a compound of interest in contemporary drug discovery programs. The following sections are designed to equip researchers, scientists, and drug development professionals with the necessary knowledge for its safe handling, use, and disposal.

Chemical Identity and Physicochemical Properties

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride, identified by CAS number 103360-04-9, is a sulfonyl chloride derivative.[1] The presence of the sulfonyl chloride functional group makes it a valuable reagent in organic synthesis, particularly for the creation of sulfonamides and other sulfonyl derivatives.[2] The fluorine atom on the phenyl ring can modulate the molecule's electronic properties, potentially increasing its electrophilicity.[2]

A clear understanding of its physical properties is the first step toward safe handling. These properties dictate storage conditions and appropriate handling techniques.

PropertyValueSource
Molecular Formula C₇H₆ClFO₂S[2][3]
Molecular Weight 208.64 g/mol [1]
Appearance Off-white to white solid[1][4]
Melting Point 60-61 °C[1][5]
Boiling Point 294.1 ± 23.0 °C (Predicted)[1]
Density 1.465 ± 0.06 g/cm³ (Predicted)[1]
Solubility Slightly soluble in Chloroform and Methanol[1]
Sensitivity Moisture sensitive[1][3]

Hazard Identification and Classification

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a hazardous substance that requires careful handling. Its primary dangers stem from its corrosivity and high reactivity, particularly with water.[2][3]

GHS Hazard Statements:

  • H302: Harmful if swallowed.[1]

  • H314: Causes severe skin burns and eye damage.[1][3]

  • EUH014: Reacts violently with water.[3]

  • EUH029: Contact with water liberates toxic gas.[3]

The signal word for this compound is "Danger".[3][5]

Core Principles of Safe Handling and Storage

Given its hazardous nature, a stringent set of handling and storage protocols must be implemented. The primary directive is to prevent contact with moisture and incompatible materials.

Engineering Controls and Personal Protective Equipment (PPE)

The first line of defense is to minimize exposure through proper engineering controls.

  • Fume Hood: All work with (4-Fluorophenyl)(phenyl)methanesulfonyl chloride must be conducted in a certified chemical fume hood to control the inhalation of dust and vapors.[4][6]

  • Ventilation: The laboratory should have good general ventilation to supplement the fume hood.[6]

A comprehensive PPE strategy is non-negotiable.

  • Eye and Face Protection: Chemical safety goggles that fit snugly are mandatory. A face shield should be worn over the goggles, especially when there is a risk of splashing.[3][6]

  • Skin Protection:

    • Gloves: Chemical-resistant gloves, such as nitrile gloves, must be worn. Inspect gloves for any signs of damage before use and replace them immediately if compromised.[6]

    • Lab Coat: A chemical-resistant lab coat or apron is essential to protect skin and clothing.[6]

  • Respiratory Protection: If there is a risk of exceeding exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3][7]

Storage and Incompatibility

Proper storage is critical to maintaining the stability of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride and preventing hazardous reactions.

  • Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4] The recommended storage temperature is between 2-8°C under an inert atmosphere.[5] A designated corrosives area is appropriate for storage.[3][4]

  • Incompatible Materials: Keep away from water, strong oxidizing agents, strong acids, strong bases, amines, and acid chlorides.[3] Exposure to moist air or water can lead to a violent reaction and the release of toxic gases.[2][3]

Experimental Workflow: A Step-by-Step Protocol for a Typical Sulfonamide Synthesis

The following protocol outlines a general procedure for using (4-Fluorophenyl)(phenyl)methanesulfonyl chloride in a reaction. The causality behind each step is explained to foster a deeper understanding of the safety measures.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification A 1. Don PPE (Goggles, Face Shield, Gloves, Lab Coat) B 2. Set up Reaction in Fume Hood (Inert atmosphere, dry glassware) A->B C 3. Dissolve Amine in Anhydrous Solvent (e.g., Dichloromethane) D 4. Add Base (e.g., Triethylamine) C->D E 5. Slowly Add Sulfonyl Chloride Solution D->E F 6. Monitor Reaction (e.g., TLC, LC-MS) E->F G 7. Quench Reaction (Slowly add to cold NaHCO3 solution) H 8. Aqueous Work-up (Separate layers, wash organic phase) G->H I 9. Dry and Concentrate H->I J 10. Purify Product (e.g., Column Chromatography) I->J

General workflow for a sulfonamide synthesis.
  • Preparation:

    • Step 1: Don appropriate PPE. This includes safety goggles, a face shield, chemical-resistant gloves, and a lab coat.

    • Step 2: Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is oven-dried to remove any traces of water, which can react violently with the sulfonyl chloride.[3] The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.[4]

  • Reaction:

    • Step 3: Dissolve the amine starting material in an anhydrous aprotic solvent.

    • Step 4: Add a non-nucleophilic base. This is to neutralize the HCl that will be generated during the reaction.

    • Step 5: Slowly add a solution of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride to the reaction mixture. The addition should be done dropwise, and the temperature of the reaction should be monitored. A rapid addition can lead to an uncontrolled exothermic reaction.

    • Step 6: Monitor the progress of the reaction.

  • Work-up and Purification:

    • Step 7: Quench the reaction. This is a critical safety step. The reaction mixture should be slowly added to a cold, stirred solution of a weak base, such as sodium bicarbonate.[8] This will neutralize any unreacted sulfonyl chloride and the HCl generated. Never add water directly to the reaction mixture. [4][8]

    • Step 8: Perform an aqueous work-up.

    • Step 9: Dry the organic layer and concentrate it.

    • Step 10: Purify the product.

Emergency Procedures: A Guide to Spill and Exposure Response

In the event of an accident, a swift and informed response is crucial to mitigate harm.

Spill Response

The appropriate response to a spill depends on its size.

G cluster_small Small Spill cluster_large Large Spill Spill Spill of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride Evacuate Evacuate non-essential personnel Spill->Evacuate EvacuateLarge Evacuate the area and move upwind Spill->EvacuateLarge PPE Wear appropriate PPE Evacuate->PPE Absorb Cover with dry, inert absorbent (e.g., sand, dry lime) PPE->Absorb Collect Collect into a suitable container Absorb->Collect Clean Clean the area Collect->Clean Alert Alert emergency responders EvacuateLarge->Alert Contain Contain the spill if safe to do so Alert->Contain

Decision tree for spill response.
  • Small Spills:

    • Evacuate all non-essential personnel from the immediate area.[8]

    • Ensure you are wearing the appropriate PPE.[8]

    • Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[8] Do not use water or combustible materials like paper towels. [8][9]

    • Carefully collect the absorbed material into a suitable, labeled container for disposal.[10]

    • Clean the affected area thoroughly.

  • Large Spills:

    • Evacuate the area immediately and move upwind.[10]

    • Alert your institution's emergency responders and inform them of the location and nature of the hazard.[10][11]

    • If it is safe to do so, try to contain the spill.[10]

First Aid Measures

Immediate medical attention is required for any exposure.[3]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.[3][9]

  • Skin Contact: Immediately take off all contaminated clothing. Flush the skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[3][9]

  • Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If the victim is not breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[3][4]

  • Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water and have them drink plenty of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][9] Ingestion can cause severe swelling and damage to the delicate tissues of the gastrointestinal tract, with a danger of perforation.[3]

Toxicological Information

While a complete toxicological profile for (4-Fluorophenyl)(phenyl)methanesulfonyl chloride is not available, the data on analogous sulfonyl chlorides and its classification as a corrosive substance indicate that it can cause severe damage to tissues upon contact.[3][4] Inhalation may cause chemical burns to the respiratory tract, and ingestion can lead to severe burns of the gastrointestinal tract.[4] Chronic exposure may produce effects similar to acute exposure.[4]

Conclusion

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a valuable synthetic intermediate that demands a high level of respect and caution. By understanding its chemical properties, hazards, and the rationale behind safe handling protocols, researchers can mitigate the risks associated with its use. A proactive approach to safety, including the consistent use of engineering controls and PPE, as well as being prepared for emergencies, is paramount in any laboratory setting.

References

  • Cole-Parmer. (2006, April 4). Material Safety Data Sheet - [4-(Trifluoromethyl)phenyl]methanesulfonyl chloride. Retrieved from [Link]

  • Carl ROTH. Safety Data Sheet: Phenylmethyl sulphonyl fluoride. Retrieved from [Link]

  • Blog. (2025, August 18). What are the safety precautions when handling Benzene Sulfonyl Chloride?. Retrieved from [Link]

  • NextSDS. [4-fluoro-2-(trifluoromethyl)phenyl]methanesulfonyl chloride — Chemical Substance Information. Retrieved from [Link]

  • Organic Syntheses. methanesulfonyl chloride. Retrieved from [Link]

  • lookchem. Cas 6966-45-6,(4-CHLORO-PHENYL)-METHANESULFONYL CHLORIDE. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Preparation of Sulfonamides from (4-Fluorophenyl)(phenyl)methanesulfonyl Chloride

Introduction & Mechanistic Rationale The synthesis of sulfonamides from sulfonyl chlorides is a cornerstone reaction in medicinal chemistry, given the prevalence of the sulfonamide pharmacophore in diverse therapeutic ag...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The synthesis of sulfonamides from sulfonyl chlorides is a cornerstone reaction in medicinal chemistry, given the prevalence of the sulfonamide pharmacophore in diverse therapeutic agents[1]. However, when utilizing α-branched sulfonyl chlorides such as (4-Fluorophenyl)(phenyl)methanesulfonyl chloride [2], the reaction dynamics shift significantly from standard protocols.

As an application scientist, it is critical to understand that this reaction does not proceed via a standard biomolecular nucleophilic substitution ( SN​2 ) at the sulfur atom. The bulky diarylmethyl group imposes severe steric hindrance, making direct attack by the amine highly unfavorable. Instead, the reaction is driven by an E1cB elimination mechanism [3].

The Sulfene Pathway (Causality of Reagent Selection)

Because the starting material possesses an acidic α-hydrogen (sandwiched between two aryl rings and a highly electron-withdrawing sulfonyl group), the introduction of a strong tertiary amine base triggers deprotonation. This results in the expulsion of the chloride leaving group and the transient formation of a highly reactive sulfene intermediate ( Ar1​Ar2​C=SO2​ )[4]. The nucleophilic amine then rapidly traps this sulfene to form the target sulfonamide[4].

This mechanistic reality dictates our experimental choices:

  • Base Selection: We must use a strong base like Triethylamine (TEA, pKa​≈10.7 ) or DIPEA. Weaker bases like pyridine ( pKa​≈5.2 ) are insufficiently basic to efficiently deprotonate the α-carbon, leading to stalled reactions and poor yields[3].

  • Order of Addition: The sulfonyl chloride must be added dropwise to a pre-mixed solution of the amine and base. If the base and sulfonyl chloride are mixed without the nucleophile present, the resulting sulfene will rapidly dimerize or hydrolyze, destroying the starting material[4].

Mechanism SM (4-Fluorophenyl)(phenyl) methanesulfonyl chloride Base Triethylamine (TEA) Deprotonation of α-H SM->Base E1cB Elimination (- HCl) Sulfene Sulfene Intermediate [ (4-F-Ph)(Ph)C=SO2 ] Base->Sulfene Fast Amine Amine (R-NH2) Nucleophilic Trapping Sulfene->Amine Nucleophilic Attack Product Target Sulfonamide Amine->Product Proton Transfer

Mechanistic pathway of sulfonamide synthesis via the highly reactive sulfene intermediate.

Experimental Protocol

This protocol is designed as a self-validating system . By strictly controlling stoichiometry and utilizing a targeted acid/base workup, the isolation of the pure product is inherently guaranteed if the operational parameters are respected.

Materials Required
  • (4-Fluorophenyl)(phenyl)methanesulfonyl chloride : 1.0 equivalent (eq)

  • Primary or Secondary Amine : 1.1 - 1.2 eq

  • Triethylamine (TEA) or DIPEA : 2.5 eq (Excess is required to ensure complete sulfene formation and to act as an HCl scavenger)[1]

  • Anhydrous Dichloromethane (DCM) : 0.1 M relative to the sulfonyl chloride

Step-by-Step Methodology
  • System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush the system with inert gas (Nitrogen or Argon).

  • Amine/Base Loading: Dissolve the primary or secondary amine (1.1 eq) and TEA (2.5 eq) in anhydrous DCM. Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Cooling mitigates the exothermic nature of the E1cB elimination and stabilizes the transient sulfene.

  • Sulfonyl Chloride Addition: In a separate dry vial, dissolve (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (1.0 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the cooled amine/base mixture over 15–30 minutes via syringe.

  • Reaction Propagation: Allow the mixture to stir at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature for an additional 2–4 hours[1]. Monitor the disappearance of the starting material via TLC (typically Hexanes/EtOAc, UV active).

  • Self-Validating Workup:

    • Quench the reaction by adding distilled water.

    • Transfer to a separatory funnel and extract with DCM.

    • Wash the organic layer with 1M HCl (This selectively removes unreacted amine and excess TEA).

    • Wash with Saturated NaHCO3​ (This removes any sulfonic acid byproducts formed from trace moisture reacting with the sulfene)[1].

    • Wash with Brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography or recrystallization depending on the specific amine derivative.

Workflow Step1 1. Reagent Preparation Dissolve Amine + TEA in anhydrous DCM Cool to 0 °C under Inert Atmosphere Step2 2. Sulfonyl Chloride Addition Dropwise addition of (4-F-Ph)(Ph)CHSO2Cl Strict temperature control at 0 °C Step1->Step2 Step3 3. Reaction Propagation Stir 1h at 0 °C, warm to RT (2-4h) Monitor conversion via TLC/LC-MS Step2->Step3 Step4 4. Aqueous Workup Quench with H2O. Wash organic layer with: 1M HCl -> Sat. NaHCO3 -> Brine Step3->Step4 Step5 5. Isolation & Purification Dry over Na2SO4, concentrate in vacuo Purify via Flash Chromatography Step4->Step5

Step-by-step experimental workflow for the synthesis and isolation of sulfonamides.

Substrate Scope & Quantitative Data

The sulfene trapping methodology exhibits excellent functional group tolerance. The table below summarizes representative quantitative data for the sulfonylation of various amine classes using this protocol.

Amine ClassificationSpecific Amine ReagentReaction Time (h)Isolated Yield (%)Purity (HPLC)Mechanistic Note
Cyclic Secondary Morpholine2.592%>98%Highly nucleophilic; rapid sulfene trapping.
Cyclic Secondary Piperidine2.589%>98%Excellent conversion; minimal side products.
Primary Aliphatic Benzylamine3.085%>97%Clean conversion; bis-sulfonylation avoided by stoichiometry.
Primary Aromatic Aniline5.072%>95%Lower nucleophilicity requires longer RT propagation.
Sterically Hindered tert-Butylamine6.058%>92%Steric clash with the bulky diarylmethyl group reduces trapping efficiency.

Critical Parameters & Troubleshooting

  • Moisture Sensitivity: Sulfenes are highly electrophilic and will rapidly react with water to form (4-Fluorophenyl)(phenyl)methanesulfonic acid. Absolute exclusion of moisture during the setup and addition phases is non-negotiable. Ensure DCM is freshly distilled or drawn from a solvent purification system.

  • Low Yields / Starting Material Recovery: If starting material is recovered, verify the basicity of your system. A degraded TEA stock (containing water or carbonates) will fail to initiate the E1cB elimination. Switch to freshly distilled TEA or DIPEA.

  • Formation of Dimers: If a non-polar byproduct is observed on TLC, it is likely the sulfene dimer. This occurs if the sulfonyl chloride is added too rapidly or if the amine concentration is too low to outcompete dimerization. Ensure slow, dropwise addition of the sulfonyl chloride.

References

  • Title: Sulfene - Mechanistic Aspects of Formation Source: Grokipedia URL: [Link]

  • Title: Why do tosylation and mesylation of alcohols follow different mechanisms? (Discussion on J. F. King et al., J. Am. Chem. Soc. 1992, 114, 1743–1749) Source: Chemistry Stack Exchange URL: [Link]

Sources

Application

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride applications in API synthesis

Application Note: (4-Fluorophenyl)(phenyl)methanesulfonyl chloride in the Synthesis of Diarylmethanesulfonamide APIs Executive Summary The compound (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (CAS: 1341534-19-7) is...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: (4-Fluorophenyl)(phenyl)methanesulfonyl chloride in the Synthesis of Diarylmethanesulfonamide APIs

Executive Summary

The compound (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (CAS: 1341534-19-7) is a highly specialized electrophilic building block utilized in the synthesis of active pharmaceutical ingredients (APIs)[1]. As a Senior Application Scientist, I have observed that its primary utility lies in the construction of diarylmethanesulfonamides—a critical pharmacophore in the development of metabolic disease therapeutics. Specifically, this scaffold is instrumental in synthesizing small-molecule disruptors of the Glucokinase-Glucokinase Regulatory Protein (GK-GKRP) interaction, a novel pathway for managing Type II Diabetes[2].

This application note details the mechanistic rationale behind utilizing this specific sulfonyl chloride, summarizes the biological impact of the resulting APIs, and provides a rigorously self-validating experimental protocol for sulfonamide coupling.

Mechanistic Rationale & API Design

In drug discovery, the architectural choices of an API intermediate dictate both its target affinity and pharmacokinetic survivability. The (4-fluorophenyl)(phenyl)methanesulfonyl chloride scaffold provides three distinct advantages in API synthesis:

  • Metabolic Shielding via Fluorination: Aromatic rings are highly susceptible to cytochrome P450-mediated oxidation. The strategic placement of a fluorine atom at the para-position of the phenyl ring acts as a metabolic shield. Fluorine's high electronegativity and strong C-F bond block oxidative metabolism while minimally impacting the steric bulk of the molecule, thereby extending the in vivo half-life of the API[3].

  • Conformational Locking ( nN​→σS−X∗​ Interaction): The resulting diarylmethanesulfonamide leverages a unique stereoelectronic effect. A stabilizing interaction between the nitrogen atom's lone pair and the aromatic sulfur system's antibonding orbital restricts the rotation of the biaryl linkage[2][4]. This "conformational constraint" locks the molecule into the exact bioactive geometry required to engage the guanidinium side chain of Arg525 within the GKRP binding pocket[4].

  • Hydrophobic Pocket Engagement: The bulky diarylmethane core provides critical edge-to-face hydrophobic contacts (specifically with Tyr24) within the GKRP protein, drastically increasing binding affinity[5].

Biological Pathway: GK-GKRP Disruption

Under normal physiological conditions, GKRP sequesters Glucokinase (GK) in the nucleus, inhibiting glycolysis. Diarylmethanesulfonamide APIs disrupt this protein-protein interaction, causing GK to translocate to the cytoplasm where it actively phosphorylates glucose, thereby lowering blood glucose levels without inducing hypoglycemia[2][6].

G GKRP GKRP (Nucleus) Complex GK-GKRP Complex (Inhibited State) GKRP->Complex Sequesters GK GK Glucokinase (GK) (Inactive) GK->Complex ActiveGK Active GK (Cytoplasm) Complex->ActiveGK Translocation Disruptor Diarylmethanesulfonamide (API) Disruptor->Complex Disrupts Binding Glucose Blood Glucose Reduction ActiveGK->Glucose Glycolysis

Figure 1: Mechanism of action for diarylmethanesulfonamide APIs in disrupting the GK-GKRP complex.

Quantitative Efficacy of Diarylmethanesulfonamide Derivatives

The integration of the fluorinated diarylmethanesulfonamide core has yielded highly potent APIs. The table below illustrates the optimization from an initial screening hit to advanced clinical candidates like AMG-0696 and AMG-3969[2][7].

CompoundStructural CharacteristicshGK-hGKRP IC₅₀ (μM)Cellular EC₅₀ (μM)In Vivo Efficacy (Rodent Models)
Hit 6 Basic Diarylmethanesulfonamide1.200N/ALow efficacy
AMG-0696 (Lead 32) Optimized Fluoro-Diarylmethanesulfonamide0.00380.066High (-45% Blood Glucose at 100 mg/kg)
AMG-3969 Advanced Aminopyridinesulfonamide derivative0.00400.202High (-56% Blood Glucose at 100 mg/kg)

Experimental Protocol: Sulfonamide Coupling Workflow

The following protocol details the synthesis of a diarylmethanesulfonamide API intermediate using (4-fluorophenyl)(phenyl)methanesulfonyl chloride.

Scientific Causality & Trustworthiness: Sulfonyl chlorides are highly electrophilic and prone to rapid hydrolysis in the presence of ambient moisture. Therefore, this protocol is designed as a self-validating system: the strict use of anhydrous solvents, inert atmosphere, and precise thermal control prevents the degradation of the starting material. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge the HCl byproduct; failing to remove this acid would result in the protonation of the amine nucleophile, prematurely halting the reaction[8][9].

Reagents & Materials
  • (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (CAS: 1341534-19-7) (1.0 eq)

  • Primary or Secondary Amine substrate (e.g., piperazine or aminopyridine derivative) (1.05 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous NaHCO₃ and Brine

Step-by-Step Methodology
  • System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with inert Nitrogen ( N2​ ) or Argon gas for 15 minutes to establish an anhydrous environment.

  • Amine Dissolution: Dissolve the amine substrate (1.05 eq) in anhydrous DCM (approx. 10 mL per gram of substrate). Add DIPEA (2.0 eq) to the solution in a single portion.

  • Thermal Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0 °C. Causality: The subsequent coupling reaction is highly exothermic. Starting at 0 °C prevents thermal runaway and minimizes the formation of bis-sulfonylation side-products.

  • Electrophile Addition: Dissolve (4-fluorophenyl)(phenyl)methanesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15–20 minutes via an addition funnel or syringe pump.

  • Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 to 4 hours. Validate reaction progress via LC-MS or TLC (using a UV lamp at 254 nm). The disappearance of the amine starting material indicates completion.

  • Aqueous Workup: Quench the reaction by adding an equal volume of saturated aqueous NaHCO₃. Causality: The mild base neutralizes any residual electrophile and excess DIPEA hydrochloride salts. Transfer to a separatory funnel, extract the aqueous layer with DCM (3x), and wash the combined organic layers with brine to remove residual water.

  • Purification: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure diarylmethanesulfonamide intermediate.

Workflow Step1 1. Amine Preparation Dissolve in anhydrous DCM Add DIPEA (2.0 eq) Step2 2. Thermal Control Cool reactor to 0°C under N2 Prevents side-reactions Step1->Step2 Step3 3. Electrophile Addition Dropwise addition of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride Step2->Step3 Step4 4. Sulfonylation Warm to RT, stir 2-4h Monitor via LC-MS Step3->Step4 Step5 5. Aqueous Workup Quench with NaHCO3 Extract, wash, dry (MgSO4) Step4->Step5 Step6 6. API Intermediate Purified Diarylmethanesulfonamide Step5->Step6

Figure 2: Step-by-step synthetic workflow for sulfonamide coupling using (4-Fluorophenyl)(phenyl)methanesulfonyl chloride.

References

  • Pennington, L. D., et al. (2015). "Discovery and Structure-Guided Optimization of Diarylmethanesulfonamide Disrupters of Glucokinase-Glucokinase Regulatory Protein (GK-GKRP) Binding: Strategic Use of a N → S (nN → σ*S-X) Interaction for Conformational Constraint." Journal of Medicinal Chemistry, 58(24), 9663-9679. Available at: [Link]

  • Bourbeau, M. P., et al. (2014). "Nonracemic synthesis of GK-GKRP disruptor AMG-3969." The Journal of Organic Chemistry, 79(8), 3684-3687. Available at: [Link]

  • St. Jean, D. J., et al. (2014). "Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 2. Leveraging structure-based drug design to identify analogues with improved pharmacokinetic profiles." Journal of Medicinal Chemistry, 57(2), 325-338. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Purification techniques for (4-Fluorophenyl)(phenyl)methanesulfonyl chloride reaction mixtures

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals handling (4-Fluorophenyl)(phenyl)methanesulfonyl chloride .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals handling (4-Fluorophenyl)(phenyl)methanesulfonyl chloride . Diarylmethanesulfonyl chlorides present unique purification challenges due to their highly electrophilic sulfonyl centers, acidic benzylic protons, and propensity for thermal desulfonylation.

This document provides a mechanistic troubleshooting framework, quantitative impurity profiling, and self-validating protocols to ensure high-yield, high-purity isolation.

Diagnostic Purification Workflow

Before selecting a purification method, assess the crude reaction mixture via NMR or TLC to identify the primary impurity class. Use the diagnostic workflow below to determine the optimal isolation strategy.

PurificationWorkflow Start Crude Reaction Mixture Check Assess Impurity Profile Start->Check Hydrolysis Sulfonic Acid Present? Check->Hydrolysis Acidic Excess Acid/Reagents? Check->Acidic ColdWash Rapid Cold Aqueous Wash Hydrolysis->ColdWash Yes (Hydrolysis) Recryst Recrystallization Hydrolysis->Recryst No Vacuum High Vacuum Evaporation Acidic->Vacuum Volatile Reagents Chromatography Short-Pad Silica Chromatography Acidic->Chromatography Non-volatile ColdWash->Chromatography Dry over MgSO4 Vacuum->Recryst Crude Solid Pure Pure Sulfonyl Chloride Chromatography->Pure Recryst->Pure

Diagnostic workflow for purifying sensitive diarylmethanesulfonyl chlorides.

Quantitative Impurity Profiling

Understanding the physical properties of typical byproducts dictates the purification logic. Below is a summary of common impurities found in (4-Fluorophenyl)(phenyl)methanesulfonyl chloride syntheses.

Impurity ProfileTypical % in CrudePartition Coefficient (LogP approx)Recommended Removal StrategyYield Impact if Unresolved
Sulfonic Acid 10 - 25%< 0 (Aqueous soluble)Cold Brine Wash / Recrystallization-25% (Autocatalytic degradation)
Diarylmethyl Chloride 2 - 8%~ 4.5 (Highly lipophilic)Short-Pad Silica ChromatographyContaminates downstream rxns
Residual SOCl₂ / POCl₃ 1 - 5%N/A (Volatile)High-Vacuum Evaporation (< 30 °C)Severe degradation of product
Diaryl Disulfide < 2%> 5.0 (Highly lipophilic)Recrystallization (Hexane wash)Minimal (Inert impurity)

Troubleshooting & FAQs

Q1: My isolated product always contains 10-20% of the corresponding sulfonic acid. How can I prevent hydrolysis during the workup? A1: Sulfonyl chlorides are highly susceptible to hydrolysis, making it crucial to minimize their contact with water during workup[1]. The diarylmethyl moiety increases the lability of the S-Cl bond due to the stabilization of the leaving group. Causality & Solution: Hydrolysis is driven by the nucleophilic attack of water on the electrophilic sulfur atom. If an aqueous workup is necessary, it must be performed quickly and at low temperatures to prevent the product from degrading into the corresponding sulfonic acid[2]. Use ice-cold saturated brine rather than plain water; the high ionic strength suppresses water solubility in the organic phase. Extract immediately into a non-polar solvent and dry rigorously.

Q2: I attempted to purify the crude oil via vacuum distillation, but the material decomposed into a dark residue. What happened? A2: You observed thermal desulfonylation. Diarylmethanesulfonyl chlorides are prone to extruding sulfur dioxide (SO₂) when heated, yielding (4-fluorophenyl)(phenyl)methyl chloride. Excessive decomposition occurs if the material is heated while water is still present; therefore, rigorous drying is required before any thermal processing[3]. Causality & Solution: Never subject diarylmethanesulfonyl chlorides to high-temperature distillation. When removing excess chlorinating agents like thionyl chloride, distillation under reduced pressure should be kept below 50 °C, and traces can be eliminated by azeotropic evaporation with anhydrous ether[4]. For final purification, rely on low-temperature recrystallization.

Q3: Can I use standard silica gel chromatography to purify this compound? A3: Yes, but standard protocols must be modified. Standard silica gel retains moisture and presents a slightly acidic surface, which catalyzes hydrolysis during the run. Causality & Solution: Flash column chromatography using a mixture of petroleum ether and ethyl acetate can successfully purify sulfonyl chlorides if performed rapidly[5]. Use a "short pad" of silica to minimize residence time, and apply positive nitrogen pressure to accelerate elution.

Q4: Can I wash the organic layer with sodium bicarbonate to neutralize excess acid? A4: This is highly discouraged. Diarylmethanesulfonyl chlorides possess a highly acidic benzylic proton. Exposure to aqueous bases promotes the elimination of HCl to form a highly reactive sulfene intermediate ((4-fluorophenyl)(phenyl)C=SO₂), which rapidly reacts with water to form the sulfonic acid. To remove acidic impurities, rely on repeated cold brine washes or azeotropic evaporation.

Self-Validating Purification Protocols

Protocol A: Rapid Cold-Quench & Extraction

Objective: Remove water-soluble sulfonic acids and inorganic salts without inducing hydrolysis.

  • Chill the crude reaction mixture to 0 °C using an ice-brine bath.

  • Slowly pour the mixture into a vigorously stirred biphasic system of ice-cold saturated aqueous NaCl (brine) and MTBE (1:2 ratio) pre-cooled to 2 °C.

    • Self-Validation Check: Monitor the internal temperature. The quench mixture must not exceed 5 °C during addition. If it does, pause the addition to prevent thermal hydrolysis.

  • Separate the organic layer immediately. Extract the aqueous layer once more with cold MTBE.

  • Dry the combined organic layers over anhydrous MgSO₄ for 15 minutes.

    • Self-Validation Check: Swirl the flask. The MgSO₄ powder must flow freely like snow; if it clumps heavily, residual water is still present, and more drying agent must be added.

  • Filter and concentrate under reduced pressure with a water bath strictly below 30 °C.

Protocol B: Low-Temperature Recrystallization

Objective: Isolate highly pure crystalline product free of lipophilic byproducts.

  • Dissolve the crude (4-fluorophenyl)(phenyl)methanesulfonyl chloride in a minimum volume of anhydrous toluene at 35–40 °C. For solid sulfonyl chlorides, recrystallization from a non-polar, anhydrous solvent is a highly effective purification method[1].

  • Slowly add anhydrous hexane dropwise until the solution becomes faintly turbid.

  • Allow the mixture to cool to room temperature undisturbed, then transfer to a -20 °C freezer for 12 hours to promote crystallization.

  • Collect the resulting crystals via vacuum filtration. During filtration of sensitive sulfonyl chlorides, an inverted funnel connected to a source of dry nitrogen can provide an inert atmosphere to prevent moisture uptake[4].

  • Wash the filter cake with ice-cold anhydrous hexane and dry under high vacuum.

    • Self-Validation Check: A sharp melting point and the absence of a broad O-H stretch (~3400 cm⁻¹) in the FTIR spectrum confirm the successful exclusion of sulfonic acid.

Protocol C: Short-Pad Flash Chromatography

Objective: Remove thermal degradation products (diarylmethyl chlorides) rapidly.

  • Pack a short column (5-10 cm height) with standard silica gel (32-63 µm) using anhydrous petroleum ether.

  • Load the crude mixture dissolved in a minimum amount of dry dichloromethane.

  • Elute rapidly using a gradient of petroleum ether to ethyl acetate (e.g., 20:1 to 10:1). Apply positive nitrogen pressure to accelerate the flow rate.

    • Self-Validation Check: The entire chromatographic run must be completed in under 20 minutes. Prolonged runs will result in visible streaking on the column, indicating on-column hydrolysis.

  • Pool the UV-active fractions containing the product and evaporate immediately at < 30 °C.

References

  • Preventing decomposition of sulfonyl chloride during reaction | BenchChem Technical Support | 2

  • Troubleshooting Low Yields in Sulfonyl Chloride Synthesis | BenchChem Technical Support | 1

  • Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides | Molecules (PMC - NIH) | 5

  • Sodium p-toluenesulfinate dihydrate | Organic Syntheses | 4

  • Sulfanilyl chloride, N-acetyl | Organic Syntheses |3

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Analysis of (4-Fluorophenyl)(phenyl)methanesulfonyl Chloride and its Reaction Products

For researchers, scientists, and professionals in drug development, the precise characterization of reaction mixtures is paramount. (4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a key reagent in the synthesis of no...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in drug development, the precise characterization of reaction mixtures is paramount. (4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a key reagent in the synthesis of novel sulfonamides, a class of compounds with significant therapeutic potential.[1] The inherent reactivity of this sulfonyl chloride necessitates robust analytical methodologies to monitor reaction progress, identify products, and quantify impurities. This guide provides an in-depth comparison of mass spectrometry-based approaches with other analytical techniques for the comprehensive analysis of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride and its derivatives.

The Synthetic Context: Formation of a Sulfonamide

To establish a practical framework for this analytical guide, we will consider the common reaction of (4-Fluorophenyl)(phenyl)methanesulfonyl chloride with a primary amine, benzylamine, to form the corresponding sulfonamide, N-benzyl-1-(4-fluorophenyl)-1-phenylmethanesulfonamide. This reaction is a cornerstone of medicinal chemistry for creating diverse compound libraries.[2]

The analytical challenge, therefore, lies in the simultaneous detection and characterization of the unreacted sulfonyl chloride, the desired sulfonamide product, and potential side products, most notably the sulfonic acid formed through hydrolysis of the starting material.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Gold Standard

For the analysis of non-volatile and thermally labile compounds like sulfonamides, Liquid Chromatography-Mass Spectrometry (LC-MS) is the undisputed method of choice.[3] Its combination of high-resolution separation with sensitive and specific detection provides an unparalleled level of analytical detail.

Experimental Protocol: LC-MS Analysis

1. Sample Preparation:

  • Accurately dilute the reaction mixture in a suitable solvent, such as acetonitrile or methanol, to a final concentration of approximately 1-10 µg/mL.

  • Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter.

2. Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is typically effective for separating the components of the reaction mixture.[4]

  • Mobile Phase:

    • A: 0.1% formic acid in water

    • B: 0.1% formic acid in acetonitrile[3]

  • Gradient: A linear gradient from 10% B to 90% B over 20 minutes is a good starting point for method development.[4]

  • Flow Rate: 0.5 mL/min[3]

  • Column Temperature: 35 °C[4]

3. Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally preferred for the analysis of sulfonamides as they readily form protonated molecules ([M+H]⁺).[5]

  • Scan Mode:

    • Full Scan: To identify all detectable species in the reaction mixture.

    • Tandem MS (MS/MS): To obtain structural information through fragmentation of the parent ions.

  • Key Parameters:

    • Capillary Voltage: 3.5-4.5 kV

    • Source Temperature: 120-150 °C

    • Desolvation Temperature: 350-450 °C

    • Collision Energy (for MS/MS): A ramp of 10-40 eV is a good starting point to observe a range of fragment ions.

Expected Mass Spectral Data
CompoundExpected [M+H]⁺ (m/z)Key Fragment Ions (m/z)Fragmentation Pathway
(4-Fluorophenyl)(phenyl)methanesulfonyl chloride285.02249.04, 185.06, 109.04Loss of HCl, Loss of SO₂, Cleavage to fluorobenzyl cation
N-benzyl-1-(4-fluorophenyl)-1-phenylmethanesulfonamide356.12292.08, 185.06, 109.04, 91.05Loss of SO₂, Cleavage of S-N bond, Formation of fluorobenzyl cation, Formation of benzyl cation
(4-Fluorophenyl)(phenyl)methanesulfonic acid267.05185.06, 109.04Loss of SO₃, Cleavage to fluorobenzyl cation
Visualization of the Analytical Workflow

Caption: Workflow for the synthesis and LC-MS analysis of a sulfonamide.

Proposed Fragmentation Pathway

Fragmentation parent [M+H]⁺ m/z 356.12 frag1 [M+H-SO₂]⁺ m/z 292.08 parent->frag1 -SO₂ frag2 [C₁₃H₁₂F]⁺ m/z 185.06 parent->frag2 -C₇H₈NO₂S frag4 [C₇H₇]⁺ m/z 91.05 parent->frag4 -C₁₃H₁₂FNO₂S frag3 [C₇H₆F]⁺ m/z 109.04 frag2->frag3 -C₆H₆

Caption: Proposed ESI-MS/MS fragmentation of the sulfonamide product.

Alternative Analytical Techniques: A Comparative Overview

While LC-MS offers a comprehensive solution, other techniques can be employed, each with its own set of advantages and limitations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of volatile compounds.[6] However, its application to sulfonyl chlorides can be challenging due to their thermal lability.[7]

  • Advantages: Excellent separation efficiency for volatile impurities. Electron Ionization (EI) provides reproducible mass spectra that can be compared against libraries.[8]

  • Disadvantages: (4-Fluorophenyl)(phenyl)methanesulfonyl chloride and its sulfonamide product are likely to degrade at the high temperatures required for GC analysis, leading to inaccurate quantification and the potential for misleading results.[9] Derivatization to more thermally stable analogues may be necessary, adding complexity to the sample preparation.[7]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For routine analysis and purity assessment, HPLC with a UV detector is a cost-effective and robust option.

  • Advantages: Widely available, reliable, and provides good quantitative data for compounds with a UV chromophore. Both the starting material and the sulfonamide product, containing aromatic rings, will be readily detectable.

  • Disadvantages: Lacks the specificity of mass spectrometry; co-eluting impurities with similar UV spectra can lead to inaccurate results. It provides no structural information for the identification of unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for the unambiguous structural elucidation of the final product.

  • Advantages: Provides definitive structural information, allowing for the confirmation of the desired product's identity. Quantitative NMR (qNMR) can be used for accurate purity assessment without the need for a specific reference standard for each impurity.[10]

  • Disadvantages: Significantly less sensitive than mass spectrometry, making it unsuitable for the detection of trace-level impurities. It is also a low-throughput technique compared to LC-MS.

Comparative Performance Summary

FeatureLC-MSGC-MSHPLC-UVNMR
Specificity Very HighHighModerateHigh
Sensitivity Very High (ng/L to µg/L)[11]High (for volatile compounds)Moderate (µg/mL)Low (mg/mL)
Structural Information High (MS/MS)High (EI spectra)NoneVery High
Throughput HighModerateHighLow
Suitability for Topic ExcellentPoor (due to thermal lability)Good (for purity)Good (for structure)
Key Limitation Higher instrument costThermal degradation of analytesLack of specificityLow sensitivity

Conclusion: An Integrated Analytical Approach

For the comprehensive analysis of reaction products from (4-Fluorophenyl)(phenyl)methanesulfonyl chloride, Liquid Chromatography-Mass Spectrometry (LC-MS) stands out as the most powerful and versatile technique. It provides the necessary sensitivity and specificity to identify the desired product, track the disappearance of the starting material, and characterize unknown impurities in a single analysis.

While other techniques have their merits – HPLC-UV for routine purity checks and NMR for definitive structural confirmation – an integrated approach leveraging the strengths of each is often the most effective strategy in a research and development setting. However, for a complete and detailed understanding of the reaction mixture, LC-MS is the indispensable core of the analytical workflow.

References

  • LC/ESI/MS/MS method development and validation for the determination of sulfonamide antibiotic residues in shrimp sample. (2018).
  • A Liquid Chromatography−Mass Spectrometry Assay for Analyzing Sulfonamide Antibacterials in Cattle and Fish Muscle Tissues. (2003). Analytical Chemistry.
  • Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. Agilent Technologies.
  • Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent Technologies.
  • Determination of sulfonamides in milk by ID-LC-MS/MS. (2018).
  • A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs.
  • (4-Fluorophenyl)methanesulfonyl chloride. Chem-Impex.
  • Assessing the Purity of 2,3-Difluorobenzene-1-sulfonyl chloride: A Compar
  • Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an I. (2016). Omics.
  • Analysis of Chlorinated, Sulfochlorinated and Sulfonamide Derivatives of N-Tetradecane by Gas chromatography/mass Spectrometry. (2005). PubMed.
  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023). Macmillan Group - Princeton University.
  • How to test the purity of p-toluenesulfonyl chloride (TsCl). (2019).
  • Mild and General Method for the Synthesis of Sulfonamides. Organic Chemistry Portal.
  • (4-FLUORO-PHENYL)-METHANESULFONYL CHLORIDE | 103360-04-9. ChemicalBook.
  • (4-Fluorophenyl)methanesulfonyl chloride | 103360-04-9. Sigma-Aldrich.

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Comparative

Advanced Structural Validation of (4-Fluorophenyl)(phenyl)methanesulfonyl Chloride: A Comparison of Multi-Modal vs. Legacy Analytical Workflows

Executive Summary (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (CAS: 1341534-19-7) is a highly specialized electrophilic building block used in the synthesis of sulfonamide-based therapeutics. However, validating the...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-Fluorophenyl)(phenyl)methanesulfonyl chloride (CAS: 1341534-19-7) is a highly specialized electrophilic building block used in the synthesis of sulfonamide-based therapeutics. However, validating the structural integrity of this synthesized compound presents a significant analytical challenge. Like many diarylmethanesulfonyl chlorides, it is highly susceptible to solvolysis and desulfonylation.

This guide objectively compares the performance of an Advanced Multi-Modal Validation Suite (High-Field 19 F-NMR, ATR-FTIR, and Anhydrous APCI-HRMS) against Legacy Validation Methods (Low-Field 1 H-NMR, Reversed-Phase LC-MS, and TLC). By analyzing the causality behind experimental choices, we demonstrate why legacy methods often yield false degradation signals and how the advanced suite provides a self-validating system for ensuring structural integrity.

The Chemical Challenge: Solvolysis and Desulfonylation

To understand why specific analytical tools must be chosen, one must first understand the reactivity of the compound. Diarylmethanesulfonyl halides undergo rapid solvolysis (hydrolysis to the corresponding sulfonic acid) and thermal desulfonylation (yielding chloromethane derivatives) due to the stabilization of the intermediate diarylmethyl carbocation [1].

The presence of the para-fluoro substitution on one of the phenyl rings modulates this stability, but it does not eliminate the risk of degradation. When researchers use standard Reversed-Phase LC-MS (RP-LCMS) to validate this compound, the aqueous mobile phase and acidic modifiers actively induce solvolysis on-column. This generates a massive sulfonic acid signal ([M-H] ), making it impossible to determine whether the degradation occurred in the bulk sample or as an analytical artifact. Therefore, a self-validating, anhydrous analytical system is mandatory.

Performance Comparison: Advanced Suite vs. Legacy Methods

The table below summarizes the objective performance metrics of both analytical workflows when applied to (4-Fluorophenyl)(phenyl)methanesulfonyl chloride.

Table 1: Workflow Performance Comparison
Analytical FeatureLegacy Validation Suite (RP-LCMS, 1 H-NMR, TLC)Advanced Multi-Modal Suite ( 19 F-NMR, APCI-HRMS, ATR-FTIR)
Primary Limitation Induces on-column solvolysis (False Positives)Requires specialized anhydrous handling
Isomer/Degradant Resolution Low (Overlapping 1 H multiplets)High (Background-free 19 F-NMR)
Hydrolysis Detection Confounded by analytical methodAbsolute (Solid-state FTIR + NMR)
Desulfonylation Detection Poor (Requires isolation)Excellent (Loss of S=O stretch)
Analysis Time 2–3 hours< 45 minutes

Experimental Workflows: A Self-Validating System

To establish a trustworthy, self-validating system, the protocols below eliminate water from the analytical pathway, ensuring that any detected degradation is a true reflection of the synthesized batch.

Step 1: Anhydrous Sample Preparation
  • Procedure: Transfer 10 mg of the synthesized (4-Fluorophenyl)(phenyl)methanesulfonyl chloride into an NMR tube inside an argon-filled glovebox. Dissolve in 0.6 mL of anhydrous, alcohol-free CDCl 3​ (stored over 4Å molecular sieves).

  • Causality: Atmospheric moisture rapidly hydrolyzes the sulfonyl chloride. Using standard CDCl 3​ (which often contains trace D 2​ O or photolytic HCl) will artificially degrade the sample before the NMR acquisition begins.

Step 2: High-Field 19 F and 1 H NMR Acquisition
  • Procedure: Acquire a 19 F-NMR spectrum (at least 376 MHz) with proton decoupling, followed by a standard 1 H-NMR spectrum.

  • Causality: The 19 F nucleus is 100% naturally abundant and highly sensitive to its electronic environment [2]. The para-fluoro group is electronically coupled to the methine carbon. When the highly electron-withdrawing sulfonyl chloride group (-SO 2​ Cl) hydrolyzes to a sulfonic acid (-SO 3​ H), the inductive pull decreases. This results in a distinct, background-free chemical shift change (e.g., shifting from approximately -114.5 ppm to -116.2 ppm) [3]. This allows for the precise quantification of trace hydrolysis without the overlapping aromatic signals that plague 1 H-NMR.

Step 3: Attenuated Total Reflectance (ATR) FT-IR
  • Procedure: Place 2 mg of the neat, solid compound directly onto the diamond crystal of an ATR-FTIR spectrometer. Apply pressure and scan from 4000 to 400 cm −1 .

  • Causality: ATR-FTIR requires no sample dilution or solvent, completely eliminating the risk of analytical solvolysis. The structural integrity of the sulfonyl chloride is confirmed by the presence of strong asymmetric (1375 cm −1 ) and symmetric (1180 cm −1 ) S=O stretches. If the compound has desulfonylated, these peaks will be entirely absent.

Step 4: Anhydrous Flow-Injection HRMS (APCI)
  • Procedure: Bypass the LC column. Perform direct flow-injection analysis using an Atmospheric Pressure Chemical Ionization (APCI) source in positive mode. Use 100% anhydrous acetonitrile as the carrier solvent.

  • Causality: Standard Electrospray Ionization (ESI) with aqueous mobile phases destroys the compound. APCI with dry acetonitrile allows for the soft ionization of the intact molecule, enabling the detection of the[M-Cl] + cation or intact molecular ion without artifactual hydrolysis.

Data Presentation: Validation Metrics

Table 2: Expected Analytical Metrics for Structural Validation
Compound State 19 F-NMR Shift (ppm) 1 H-NMR Methine ShiftATR-FTIR Key StretchesHRMS (APCI, m/z)
Intact Sulfonyl Chloride ~ -114.5 (s)~ 5.95 ppm (s)1375, 1180 cm −1 (-SO 2​ Cl)249.03 [M-Cl] +
Sulfonic Acid (Hydrolysis) ~ -116.2 (s)~ 5.80 ppm (s)1150, 1040 cm −1 (-SO 3​ H)265.03 [M-H] (ESI-)
Chloromethane (Desulfonylation) ~ -113.8 (s)~ 6.10 ppm (s)Absent S=O stretches219.04 [M-Cl] +

Visualization: Degradation and Analytical Resolution

ValidationWorkflow cluster_degradation Degradation Pathways (Solvolysis / Thermal) A Synthesized (4-Fluorophenyl)(phenyl)methanesulfonyl chloride (Intact Product) B Hydrolysis (Sulfonic Acid Byproduct) A->B Atmospheric H2O (Solvolysis) C Desulfonylation (Chloromethane Byproduct) A->C Thermal Stress (-SO2) E Advanced Suite (19F NMR, APCI-HRMS, FTIR) A->E Validated Intact Structure D Legacy Methods (RP-LCMS, Low-Field 1H NMR) B->D False Positives (On-column degradation) B->E Distinct 19F Shift Exact Mass (APCI) C->D Overlapping 1H Signals C->E Absent S=O Stretch Distinct 19F Shift

Figure 1: Degradation pathways of the synthesized sulfonyl chloride and analytical resolution.

References

  • Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides Beilstein Journal of Organic Chemistry[Link] [1]

  • Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex Angewandte Chemie International Edition[Link] [2]

  • Detection of β-D-glucuronidase activity in environmental samples using 4-fluorophenyl β-D-glucuronide and 19F NMR Analytical Methods (RSC Publishing)[Link][3]

Validation

A Comparative Guide for Synthetic Chemists: Benzenesulfonyl Chloride versus (4-Fluorophenyl)methanesulfonyl Chloride

In the landscape of organic synthesis, sulfonyl chlorides are indispensable reagents for the formation of sulfonamides and sulfonate esters, core functionalities in a vast range of pharmaceuticals and functional material...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of organic synthesis, sulfonyl chlorides are indispensable reagents for the formation of sulfonamides and sulfonate esters, core functionalities in a vast range of pharmaceuticals and functional materials. The archetypal reagent, benzenesulfonyl chloride (BsCl), has been a mainstay in laboratories for over a century. However, the increasing complexity of molecular targets, particularly in drug development, has driven the adoption of more specialized reagents. This guide provides an in-depth comparison of the classic benzenesulfonyl chloride with a structurally distinct alternative, (4-fluorophenyl)methanesulfonyl chloride, offering field-proven insights for researchers, scientists, and drug development professionals.

Part 1: Structural and Physicochemical Comparison

At first glance, the names suggest a simple substitution difference. However, the fundamental distinction lies in the connectivity of the sulfonyl chloride group. Benzenesulfonyl chloride is an aromatic sulfonyl chloride, with the -SO₂Cl group directly attached to the phenyl ring. In contrast, (4-fluorophenyl)methanesulfonyl chloride is an aliphatic (or more specifically, benzylic) sulfonyl chloride, with a methylene (-CH₂) spacer separating the aromatic ring from the sulfonyl group. This seemingly minor difference has profound implications for reactivity, stability, and synthetic utility.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=1.2]; node [shape=none, margin=0];

} dot Figure 1: Core structural differences between the aromatic sulfonyl chloride (BsCl) and the benzylic sulfonyl chloride.

This structural divergence is reflected in their physical properties, which are critical for experimental design and handling.

PropertyBenzenesulfonyl Chloride(4-Fluorophenyl)methanesulfonyl chloride
Synonym(s) BsCl, Benzene-1-sulfonyl chloride(4-Fluorobenzyl)sulfonyl chloride
CAS Number 98-09-9103360-04-9
Molecular Formula C₆H₅ClO₂SC₇H₆ClFO₂S
Molecular Weight 176.62 g/mol 208.64 g/mol
Appearance Colorless to yellow liquid or solid[1][2]White to off-white solid[3]
Melting Point 14.5 °C[4]60-61 °C[3]
Key Structural Feature Aryl Sulfonyl ChlorideBenzylic/Aliphatic Sulfonyl Chloride

Part 2: Mechanistic Insights and Reactivity Profile

The choice between these two reagents is dictated by the desired reactivity, potential side reactions, and the nature of the final protected group.

Benzenesulfonyl Chloride: The Robust Standard

The reactivity of BsCl is dominated by the highly electrophilic sulfur atom, a direct consequence of the attached chlorine and oxygen atoms, and its connection to the benzene ring.[1] Nucleophiles, such as primary and secondary amines, readily attack this sulfur center in a classic nucleophilic acyl substitution-type mechanism.

This predictable reactivity forms the basis of the Hinsberg Test , a qualitative method to distinguish between primary, secondary, and tertiary amines.[5][6][7]

  • Primary amines react to form a sulfonamide (R-NH-SO₂Ph). The remaining N-H proton is acidic and is deprotonated by the base (e.g., NaOH), rendering the product soluble in the aqueous alkali.[2][7]

  • Secondary amines react to form a sulfonamide (R₂N-SO₂Ph) with no remaining N-H proton. This product is insoluble in the aqueous base.[2][7]

  • Tertiary amines do not form stable sulfonamides and may promote the hydrolysis of the sulfonyl chloride.[6][8]

While robust, the benzenesulfonyl group, once installed, is notoriously difficult to remove. Cleavage typically requires harsh conditions, such as sodium in liquid ammonia or strong acids, limiting its use as a temporary protecting group in complex, multi-step syntheses.[9]

(4-Fluorophenyl)methanesulfonyl Chloride: A Specialized Tool

The insertion of a methylene spacer fundamentally alters the reagent's electronic and chemical behavior.

  • Electronic Insulation: The -CH₂- group largely insulates the sulfonyl center from the resonance effects of the 4-fluorophenyl ring. The reactivity is now primarily dictated by the strong inductive effect of the -SO₂Cl group, making the adjacent methylene protons (α-protons) significantly acidic.

  • Steric Accessibility: The sulfur atom in an R-CH₂-SO₂Cl system is arguably less sterically hindered than in an Ar-SO₂Cl system, which may influence reaction kinetics.

  • Alternative Reaction Pathways: The presence of acidic α-protons introduces the possibility of a base-induced elimination side reaction to form a highly reactive sulfene intermediate (4-F-Ph-CH=SO₂). This pathway is not available to benzenesulfonyl chloride. The choice of base is therefore critical; non-nucleophilic, sterically hindered bases like triethylamine or pyridine are preferred over hydroxide to minimize this risk.

dot graph G { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#202124"]; edge [fontname="Helvetica", color="#5F6368"];

} dot Figure 2: Comparative reaction pathways. BsCl undergoes direct substitution, while the methanesulfonyl analog has a potential elimination side pathway.

The most compelling reason to use this reagent often lies in the final product. The 4-fluorophenyl motif is a privileged structure in medicinal chemistry, known to enhance metabolic stability, improve binding affinity, and modulate lipophilicity.[10][11][12] Furthermore, the resulting N-benzylsulfonyl protecting group offers a critical advantage over the N-phenylsulfonyl group: the potential for cleavage under mild hydrogenolysis conditions (e.g., H₂/Pd), an orthogonal strategy unavailable for the Bs group.

Part 3: Comparative Performance in Sulfonamide Synthesis

While no direct, side-by-side kinetic studies are readily available in the literature, we can construct a comparative guide based on established, validated protocols for each class of reagent.

Experimental Protocol 1: Synthesis of N-Benzylbenzenesulfonamide using Benzenesulfonyl Chloride

This protocol is a classic Schotten-Baumann reaction, demonstrating the high efficiency of benzenesulfonyl chloride in an aqueous system.[13][14]

dot graph G { layout=dot; node [shape=box, style=rounded, fontname="Helvetica", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", color="#4285F4"];

} dot Figure 3: Experimental workflow for a typical sulfonylation using benzenesulfonyl chloride.

Methodology:

  • Prepare Solutions: A solution of benzylamine (1.0 eq) is prepared in 1.0 M aqueous sodium hydroxide. The mixture is cooled in an ice bath.

  • Addition of Reagent: Benzenesulfonyl chloride (a slight excess of 1.05 eq) is added dropwise to the vigorously stirred amine solution, maintaining the temperature below 10 °C.

  • Reaction: The reaction is stirred for 2-4 hours, allowing it to warm to room temperature. The progress can be monitored by TLC.

  • Workup and Isolation: The precipitated N-benzylbenzenesulfonamide is collected by vacuum filtration.

  • Purification: The crude solid is washed with cold water to remove salts and then recrystallized from a suitable solvent system (e.g., ethanol/water) to yield the pure product.

  • Expected Yield: High yields, typically in the range of 94-98%, are reported for such reactions.[13][14]

Experimental Protocol 2: Synthesis using (4-Fluorophenyl)methanesulfonyl Chloride

This protocol utilizes an anhydrous organic system with a non-nucleophilic base to mitigate the risk of elimination side reactions.[8][15]

Methodology:

  • Prepare Solutions: Benzylamine (1.0 eq) and triethylamine (1.2 eq) are dissolved in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen). The mixture is cooled in an ice bath to 0 °C.

  • Addition of Reagent: A solution of (4-fluorophenyl)methanesulfonyl chloride (1.05 eq) in the same anhydrous solvent is added dropwise to the stirred amine solution.

  • Reaction: The reaction is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-6 hours until completion (monitored by TLC).

  • Workup and Isolation: The reaction mixture is washed sequentially with dilute acid (e.g., 1M HCl) to remove excess triethylamine, followed by saturated aqueous sodium bicarbonate and brine. The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄).

  • Purification: The solvent is removed under reduced pressure, and the crude product is purified by recrystallization or silica gel column chromatography.

Data and Strategy Summary
FeatureBenzenesulfonyl Chloride(4-Fluorophenyl)methanesulfonyl chloride
Reagent Class Aromatic Sulfonyl ChlorideBenzylic (Aliphatic) Sulfonyl Chloride
Primary Reaction Nucleophilic substitution at sulfur[5]Nucleophilic substitution at sulfur
Key Side Reaction Hydrolysis in presence of water[1]Base-induced elimination via sulfene[16]
Recommended Base NaOH (aqueous), Pyridine, TEA (organic)[5][8]Triethylamine (TEA), Pyridine (non-nucleophilic)[8]
Protecting Group Benzenesulfonyl (Bs)(4-Fluorobenzyl)sulfonyl
Deprotection Harsh (e.g., Na/NH₃, HBr/AcOH)[9]Potentially Mild (e.g., Hydrogenolysis)
Medicinal Chem. Value Foundational sulfonamide scaffoldIntroduces desirable 4-F-Ph motif[10][17]

Conclusion and Strategic Recommendations

The choice between benzenesulfonyl chloride and (4-fluorophenyl)methanesulfonyl chloride is a strategic one, hinging on the ultimate goal of the synthesis.

Choose Benzenesulfonyl Chloride when:

  • The primary goal is the economical and robust synthesis of a highly stable sulfonamide or sulfonate.

  • The benzenesulfonyl group is a permanent feature of the final target molecule.

  • Harsh deprotection conditions are compatible with the substrate, should it be used as a protecting group.

Choose (4-Fluorophenyl)methanesulfonyl Chloride when:

  • The introduction of the 4-fluorophenyl moiety is a key objective for modulating the biological or physical properties of the target molecule.[17]

  • The resulting sulfonamide is intended as a temporary protecting group that may require removal under mild, non-reductive conditions (hydrogenolysis).

  • Fine-tuning of reactivity is required, and the potential for alternative chemical handles (the acidic α-protons) could be exploited in subsequent synthetic steps.

By understanding the fundamental structural and mechanistic differences between these reagents, researchers can make more informed decisions, optimizing their synthetic routes for efficiency, selectivity, and alignment with the principles of modern drug design.

References

  • Hinsberg Test: Definition, Procedure, and Mechanism. (2020). Chemistry Learner. Available from: [Link]

  • King, J. F., & Lam, J. Y. L. (1994). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry. Available from: [Link]

  • Benzenesulfonyl Chloride: Properties, Synthesis, Applications, and Safety Considerations. (2026). Twinkle Bioscience. Available from: [Link]

  • Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. (n.d.). Scilit. Available from: [Link]

  • Amine Reactions. (2023). Chemistry LibreTexts. Available from: [Link]

  • Hinsberg Reagent And Test. (n.d.). BYJU'S. Available from: [Link]

  • Hinsberg reaction. (n.d.). Wikipedia. Available from: [Link]

  • Hinsberg Test: Organic Chemistry Study Guide. (2025). Fiveable. Available from: [Link]

  • Benzenesulfonyl chloride. (n.d.). Organic Syntheses Procedure. Available from: [Link]

  • Kaburagi, Y., Kishi, H., & Kishi, Y. (2004). Mild cleavage of aryl mesylates: methanesulfonate as potent protecting group for phenols. Organic Letters. Available from: [Link]

  • Preparation method benzene sulfonyl chloride and diphenylsulfone. (n.d.). Google Patents.
  • Design, synthesis, and biological evaluation of benzenesulfonyl chloride-substituted evodiamine derivatives as potential PGAM1 inhibitors. (2023). Arabian Journal of Chemistry. Available from: [Link]

  • Dolbier, W. R., & Shcherbina, A. (2012). Fluorine-Containing Diazines in Medicinal Chemistry and Agrochemistry. Future Medicinal Chemistry. Available from: [Link]

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. Available from: [Link]

  • methanesulfonyl chloride. (n.d.). Organic Syntheses Procedure. Available from: [Link]

  • Boche, R., & Rapolu, R. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules. Available from: [Link]

  • Mild Cleavage of Aryl Mesylates: Methanesulfonate as Potent Protecting Group for Phenols. (n.d.). ResearchGate. Available from: [Link]

  • Sokołowska, J., & Oszczapowicz, J. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. Molecules. Available from: [Link]

  • Mukhopadhyay, S., et al. (2004). Synthesis of methanesulfonyl chloride (MSC) from methane and sulfuryl chloride. Chemical Communications. Available from: [Link]

  • Sulfonyl Protective Groups. (2014). Chem-Station Int. Ed. Available from: [Link]

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Safety & Regulatory Compliance

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Personal protective equipment for handling (4-Fluorophenyl)(phenyl)methanesulfonyl chloride

Standard Operating Procedure & PPE Matrix: Handling (4-Fluorophenyl)(phenyl)methanesulfonyl chloride As a Senior Application Scientist, I have observed that the successful utilization of highly reactive sulfonyl chloride...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure & PPE Matrix: Handling (4-Fluorophenyl)(phenyl)methanesulfonyl chloride

As a Senior Application Scientist, I have observed that the successful utilization of highly reactive sulfonyl chlorides in drug development hinges not just on synthetic strategy, but on rigorous, causality-driven safety protocols. (4-Fluorophenyl)(phenyl)methanesulfonyl chloride is a potent electrophile critical for synthesizing complex sulfonamides. However, its inherent reactivity demands strict environmental controls and specialized Personal Protective Equipment (PPE).

This guide provides a self-validating operational framework for handling this compound, ensuring both scientific integrity and operator safety.

Physicochemical Profile & Mechanistic Causality of Hazards

To design an effective safety protocol, we must first understand the chemical behavior of the reagent.

PropertyValue
Chemical Name (4-Fluorophenyl)(phenyl)methanesulfonyl chloride
CAS Number 1341534-19-7[1]
Molecular Weight 284.74 g/mol [1]
Storage Temperature 2-8°C (Under Inert Atmosphere)
Primary Hazard Codes H314 (Causes severe skin burns and eye damage), EUH014 (Reacts violently with water)[2]

The Causality of the Hazard: Sulfonyl chlorides are highly susceptible to nucleophilic attack by water[3]. When exposed to ambient humidity or aqueous solvents, (4-Fluorophenyl)(phenyl)methanesulfonyl chloride undergoes rapid hydrolysis[4]. This reaction yields two highly corrosive byproducts: the corresponding methanesulfonic acid derivative and hydrogen chloride (HCl) gas.

The generation of HCl gas pressurizes sealed containers and causes severe respiratory irritation, while the sulfonic acid causes immediate, severe skin and eye burns[2]. Therefore, our safety strategy is twofold: absolute moisture exclusion and robust physical barriers .

Pathway A (4-Fluorophenyl)(phenyl) methanesulfonyl chloride C Nucleophilic Attack at Sulfur A->C B Atmospheric Moisture (H2O) B->C D (4-Fluorophenyl)(phenyl) methanesulfonic acid C->D E Hydrogen Chloride (HCl) Gas C->E F Corrosive Hazard (Skin/Respiratory) D->F E->F

Fig 1: Hydrolysis pathway demonstrating the mechanistic causality of corrosive hazard generation.

Personal Protective Equipment (PPE) Matrix

The following PPE is mandatory. Each selection is dictated by the compound's specific degradation profile and reactivity.

PPE CategorySpecificationCausality / Rationale
Hand Protection Heavy-duty Nitrile or Neoprene gloves (min 0.11 mm thickness). Double-gloving recommended.Protects against corrosive HCl and sulfonic acid burns. Standard latex is highly permeable to halogenated compounds and offers insufficient protection[2].
Eye/Face Protection Tight-fitting chemical splash goggles AND a full-face shield.Prevents irreversible eye damage from accidental splashing or sudden HCl gas release upon opening pressurized containers[2].
Body Protection Flame-resistant (FR) lab coat, fully buttoned, over non-synthetic clothing. Chemical apron for >50g scale.Provides a physical barrier against corrosive degradation products and prevents synthetic fabric from melting to the skin during exothermic events[2].
Respiratory Fume hood (min face velocity 80-100 fpm). NIOSH-approved respirator with acid gas cartridges if outside hood.Actively captures evolved HCl gas and prevents the inhalation of corrosive, edema-inducing vapors[2].

Operational Workflow: Step-by-Step Methodology

A self-validating protocol ensures that failure at any step prevents progression to a more dangerous state. Do not proceed to the next step unless the validation criteria are met.

Phase 1: Preparation and Setup

  • Environmental Verification: Ensure the fume hood is operational. Purge the reaction vessel with an inert gas (Nitrogen or Argon).

    • Causality: Displaces ambient moisture, preventing premature hydrolysis.

    • Validation: The bubbler flow confirms positive inert gas pressure within the system.

  • PPE Donning: Don heavy-duty nitrile gloves, splash goggles, face shield, and FR lab coat.

    • Causality: Establishes a multi-layered physical barrier against corrosive byproducts.

    • Validation: Inspect gloves using the inflation method; any pressure loss indicates a micro-tear. Replace immediately if compromised.

  • Reagent Acclimation: Allow the sealed container (stored at 2-8°C) to reach room temperature in a desiccator before opening.

    • Causality: Opening a cold container causes immediate condensation of atmospheric moisture inside the bottle, triggering hydrolysis and dangerous HCl gas buildup.

    • Validation: The exterior of the container is completely dry and at ambient temperature.

Phase 2: Transfer and Reaction Execution 4. Opening the Container: Open the reagent bottle only inside the fume hood. Point the cap away from your face.

  • Causality: Internal HCl pressure may have built up during storage due to trace moisture ingress.

  • Validation: Listen for a faint "hiss" indicating pressure release; if excessive, allow the gas to vent fully before completely removing the cap.

  • Weighing & Transfer: Weigh the solid rapidly using a clean, oven-dried spatula. Transfer immediately to the purged reaction flask.

    • Causality: Minimizes the time the hygroscopic solid is exposed to ambient air.

  • Solvent Addition: Dissolve the compound in strictly anhydrous solvents (e.g., dry DCM or THF).

    • Validation: The solution remains clear; cloudiness indicates the presence of moisture and the formation of insoluble polymeric byproducts.

Phase 3: Controlled Quenching 7. Thermal Control: Cool the reaction mixture to 0°C using an ice bath.

  • Causality: Quenching unreacted sulfonyl chloride is highly exothermic; thermal control prevents solvent boil-over and aerosolization of corrosives.

  • Validation: An internal thermometer reads ≤ 5°C before proceeding.

  • Neutralization: Slowly add a weak aqueous base (e.g., saturated NaHCO3 solution) dropwise.

    • Causality: NaHCO3 neutralizes the unreacted sulfonyl chloride and generated HCl, releasing CO2 gas in a controlled manner rather than causing a violent eruption.

    • Validation: The absence of CO2 bubbling upon the addition of the final drop confirms complete neutralization.

Workflow A Schlenk Line Setup (Inert Atmosphere) C Weighing & Transfer (Dry Box/Fume Hood) A->C B Glove/PPE Verification B->A D Reaction Execution (Anhydrous Solvent) C->D E Controlled Quenching (Ice/NaHCO3) D->E

Fig 2: Step-by-step operational workflow for handling moisture-sensitive sulfonyl chlorides.

Emergency Response & Waste Disposal Plan

Spill Response Protocol:

  • Evacuate & Isolate: Immediately clear the area and lower the fume hood sash to contain vapors.

  • Solid Neutralization: Cover the spill with a solid, weak base mixture (e.g., a 1:1:1 mixture of sodium carbonate, clay cat litter, and sand).

    • Causality: Solid bases neutralize the acid without the violent exothermic reaction and accelerated HCl gas evolution that would be caused by adding liquid water.

  • Collection: Sweep the neutralized mixture using non-sparking tools into a chemically resistant, sealable polyethylene container[2].

Waste Disposal Protocol:

  • Segregation: Do not mix sulfonyl chloride waste with general organic waste (especially alcohols or amines).

    • Causality: Prevents uncontrolled, highly exothermic sulfonylation reactions from occurring inside the waste carboy.

  • Aqueous Quench Waste: The aqueous layer from the quench must be verified using indicator paper to have a pH between 6-8 before being transferred to the designated aqueous halogenated waste stream.

  • Labeling: Clearly label all waste containers with "Contains Halogenated Organics and Corrosive Sulfonic Acids."

References

Sources

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